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Introduction to Fumonisin B2-13C34

Fumonisin B2-13C34 is a uniformly 13C-labeled internal standard used for the accurate quantification of
the mycotoxin Fumonisin B2 (FB2) in complex samples using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) [1] [2]. Its primary role is to correct for matrix effects and losses during sample

preparation [3].

Mycotoxins are toxic fungal metabolites that contaminate crops [4]. Fumonisins are classified as Group 2B
carcinogens (possibly carcinogenic to humans) by the International Agency for Research on Cancer (IARC)

[4] [5]. Accurate monitoring is crucial for food and feed safety.

Fundamental Quantitative Principles

The stable isotope dilution assay (SIDA) is the gold standard for accurate quantification. The labeled internal
standard (Fumonisin B2-13C34) behaves almost identically to the native analyte (Fumonisin B2) during
extraction, chromatography, and ionization, but is distinguishable by mass spectrometry. This allows it to

correct for matrix effects and procedural variations [3].

Advantages of 13C-Labeled over Deuterated Standards: 13C-labeled standards are preferred because

they exhibit minimal isotopic effects, ensuring nearly identical retention times and ionization efficiency
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compared to the native analyte. Deuterated standards can show slight retention time shifts (H/D isotope

effects) which can compromise quantification accuracy [3].

Detailed Application Protocol

The following workflow outlines the major steps for quantifying Fumonisins in grain samples using
Fumonisin B2-13C34. Please note that specific parameters like solvent volumes, hydrolysis times, and

MS/MS settings should be optimized for your specific laboratory setup.

Materials and Reagents

¢ Internal Standard: Fumonisin B2-13C34 (CAS 1217481-36-1), available as a ready-to-use solution
at 10 pg/mL in acetonitrile/water (50/50) [1].

e Solvents: Acetonitrile, methanol, water (all HPLC grade). Formic acid.

¢ Solid-Phase Extraction (SPE): Oasis MAX mixed-mode anion-exchange cartridges.

e Buffers: Sodium bicarbonate/sodium carbonate buffer (0.1 M, pH 9.0).

e Equipment: UHPLC system coupled to a tandem mass spectrometer, centrifuge, analytical balance,
ultrasonication bath, vortex mixer.

Sample Preparation and Extraction

e Weighing: Accurately weigh 2-5 g of homogenized sample (e.g., ground corn, feed) into a centrifuge
tube.

e Internal Standard Addition: Fortify the sample with a known amount of Fumonisin B2-13C34
internal standard solution before extraction. This corrects for all subsequent losses [6].

e Extraction: Add an extraction solvent, typically acetonitrile/water/formic acid (e.g., 74/25/1, viviv) [5].
Shake vigorously for 10-15 minutes, followed by ultrasonication for 10 minutes. Centrifuge to
separate the supernatant.

Clean-up and Hydrolysis

The extract is split for the analysis of free fumonisins (FBs) and total fumonisins (as hydrolyzed

fumonisins, HFBs), which include matrix-bound forms [5].
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e For Free Fumonisins (FB1, FB2, FB3): Dilute an aliquot of the extract with solvent, and it is ready
for LC-MS/MS analysis.
¢ For Total Fumonisins (HFB1, HFB2, HFB3):
o Alkaline Hydrolysis: Transfer an aliquot of the extract and add the internal standard.
Hydrolyze with sodium hydroxide solution in a water bath at 70°C for 1 hour to convert FBs to
HFBs [5].
o SPE Clean-up:

Condition the MAX cartridge with methanol and water.

Load the hydrolyzed sample.

Wash with 2% ammonium hydroxide to remove impurities.

Elute HFBs (and any remaining FBs) with acidified methanol (e.g., containing 2% formic
acid) [5].

Evaporate the eluent to dryness under a gentle nitrogen stream and reconstitute in a
mobile phase for analysis.

LC-MS/MS Analysis

e Chromatography:
o Column: CORTECS C18 (2.1 mm x 100 mm, 1.6 pym) or equivalent [5].
o Mobile Phase: A) 0.1-0.2% formic acid in water; B) Methanol with 0.2% formic acid or
Acetonitrile/Methanol mixture [5] [7].

o Gradient: Use a linear gradient for separation.
e Mass Spectrometry:

o lonization: Electrospray lonization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM). The specific transition for Fumonisin B2-
13C34 must be determined empirically, but it will be 34 Da higher than the native FB2
transition.

Calibration and Quantification

e Calibration Curve: Prepare a series of calibration standards by mixing known concentrations of
native Fumonisin B2 with a fixed concentration of Fumonisin B2-13C34. The ratio of the native
peak area to the internal standard peak area is plotted against concentration [6].

e Calculation: The concentration of Fumonisin B2 in the sample is calculated by the MS software

based on the response ratio in the sample and the calibration curve.

Method Validation Data
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The tables below summarize typical validation parameters for methods using isotope-labeled internal

standards, compiled from the literature.

Table 1: Summary of LC-MS/MS Method Performance Characteristics

Parameter

Reported Performance

Reference

Recovery

Precision (RSD)

Linearity (R?)

LOQ (Limit of Quantification)

82.6% - 115.8% (in feed & excreta)

88.2% - 113.3% (in traditional Chinese medicines)

3.9% - 18.9%

< 12.3%

> 0.9991

0.16 ng/mL (for FB2 in standard solution)

160 pg/kg (in chicken feed & excreta)

[5]

[7]

[5]

[7]

[7]

[7]

[5]

Table 2: Internal Standards for Multi-Mycotoxin Analysis (Example) This table shows how Fumonisin

B2-13C34 is used alongside other labeled standards in a multi-toxin method [6].

Native Mycotoxin

Corresponding Isotope-Labeled Internal Standard

Fumonisin B1 (FB1)
Fumonisin B2 (FB2)
Fumonisin B3 (FB3)
Aflatoxins (B1, B2, G1, G2)

Ochratoxin A (OTA)

U-[13C34]-Fumonisin B1

U-[13C34]-Fumonisin B2

U-[13C34]-Fumonisin B3

U-[13C17]-Aflatoxins

U-[13C20]-Ochratoxin A
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Critical Notes for Practitioners

¢ Solvent and Storage: The Fumonisin B2-13C34 standard is typically supplied in acetonitrile/water
(50/50) and should be stored under the conditions recommended in the Certificate of Analysis [1] [2].

e Matrix Effects: While SIDA is the best correction method, matrix effects can still vary. Using HPLC-
grade reagents and effective clean-up is essential [3].

e Hydrolyzed Fumonisin Standards: Fully hydrolyzed fumonisin (HFB) standards like HFB2 and
HFB3 are not always commercially available. A common practice is to prepare them in-house from
their corresponding FB standards via alkaline hydrolysis for use in calibration [5].

Conclusion

Fumonisin B2-13C34 is a critical tool for reliable and precise quantification of Fumonisin B2. The SIDA
method, which involves spiking the labeled standard prior to extraction, effectively corrects for matrix
effects and procedural losses, ensuring data accuracy that meets regulatory standards. The provided protocol
and validation data offer a robust foundation for implementing this methodology in analytical laboratories

focused on food and feed safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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